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Compound of Interest

Compound Name: Sodium azide

Cat. No.: B128913

For Researchers, Scientists, and Drug Development Professionals: Your trusted source for
essential safety and logistical information for handling sodium azide. This guide provides
immediate, procedural, and step-by-step guidance to ensure the safe handling and disposal of
sodium azide in the laboratory.

Sodium azide (NaNs) is a highly toxic and reactive chemical that requires stringent safety
protocols.[1][2] Adherence to these guidelines is critical to mitigate the risks of exposure and
ensure a safe laboratory environment.

Quantitative Exposure Limits and Physical Properties

For quick reference, the following table summarizes key quantitative data for sodium azide.
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Parameter Value Source

Permissible Exposure Limit

Not Established [3]
(PEL) - OSHA
Recommended Exposure Limit

- 0.3 mg/m3 [4]

(REL) - NIOSH (Ceiling)
Recommended Exposure Limit
(REL) - NIOSH (as Hydrazoic 0.1 ppm [4]
Acid, Ceiling)
Threshold Limit Value (TLV) -

0.29 mg/m3 [3114]

ACGIH (Ceiling)

Threshold Limit Value (TLV) -
ACGIH (as Hydrazoic Acid 0.11 ppm [3][4]

vapor, Ceiling)

LD50 (Oral, Rabbit) 10 mg/kg [5]
LD50 (Dermal, Rabbit) 20 mg/kg [5]
LC50 (Inhalation, Rat) 37 mg/m3 [5]
- =>275°C (Violent
Decomposition Temperature - [2][6]
Decomposition)

Operational Plan: Step-by-Step Sodium Azide
Handling

This section provides a detailed protocol for the safe handling of sodium azide, from
preparation to post-handling procedures.

Pre-Handling Preparations

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the manufacturer's SDS for sodium azide.[1][7]
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o Designated Work Area: All work with sodium azide, especially with powders or solutions
>5%, must be conducted in a designated area within a certified chemical fume hood.[2][8]
The work area should be clearly labeled as a "Designated Area for Acutely Toxic Material."

o Emergency Equipment Check: Ensure that an ANSI-approved eyewash station and safety
shower are immediately accessible (within 10 seconds travel time) and that you know how to
operate them.[6] An ABC dry powder fire extinguisher should also be available.[6]

o Gather Materials: Assemble all necessary equipment, including non-metal (plastic or
ceramic) spatulas and containers, before starting work.[2] Avoid contact with metals such as
lead, copper, silver, gold, brass, or solder, as this can form highly explosive metal azides.[1]

[2]

Personal Protective Equipment (PPE)

Proper PPE is mandatory when handling sodium azide. The following table outlines the
required equipment.
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Body Part

Required PPE

Specifications and Notes

Hands

Double Nitrile Gloves

Wear two pairs of nitrile
gloves.[2][8] For
concentrations >5%, a utility-
grade nitrile glove over an
exam-style glove is
recommended.[6] Change
gloves frequently (at least
every two hours) and

immediately if contaminated.[8]

[9]

Eyes/Face

Safety Goggles and Face
Shield

Chemical splash goggles are
required.[1] A face shield must
be worn in addition to goggles
when there is a potential for
splashes.[6][8]

Body

Laboratory Coat and Full

Coverage Clothing

A fully buttoned lab coat, long
pants, and closed-toe shoes
are required.[1][8] For potential
exposure to liquid suspensions
or dry particles, consider Tyvek

sleeves or a gown.[8]

Respiratory

As Needed

All operations should be
performed in a chemical fume
hood to avoid inhalation.[1] If
work must be done outside of
a fume hood, respiratory

protection may be required.[7]

Handling Procedure

e Weighing Solid Sodium Azide: If a balance cannot be located inside the fume hood, tare a

sealed, shatter-resistant container.[2][8] In the fume hood, add the sodium azide powder to
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the container using a non-metal spatula, then securely close the container before moving it
to the balance for weighing.[2][8]

e Preparing Solutions: Add the solvent to the weighed sodium azide inside the fume hood.[2]
Be aware that sodium azide rapidly hydrolyzes in water or acid to form hydrazoic acid, a
highly toxic and explosive gas.[1][2]

e Transporting: Transport sodium azide in sealed, shatter-resistant primary containers.[8] If
the primary container is not shatter-resistant, use a secondary container.[8]

Post-Handling Procedures

» Decontamination: Wipe down the designated work area with a soap and water solution (pH >
9) followed by 70% ethanol.[1][8] All cleaning materials must be disposed of as hazardous
waste.[1]

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves and
before leaving the laboratory.[1]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation Action

Immediately go to the nearest safety shower or
sink and flush the affected area with tepid water
) for at least 15 minutes, removing all
Skin Contact . .
contaminated clothing.[1][6] For concentrated
solutions, call 911 for immediate medical

attention.[6]

Proceed to the nearest emergency eyewash

station and flush eyes for 15 minutes, holding
Eye Contact ) _

the eyelids open.[1] For concentrated solutions,

call 911 for immediate medical attention.[6]

Move to fresh air immediately.[2][6] Call 911 for

) immediate medical attention.[6] Do not perform
Inhalation o ] ]

mouth-to-mouth resuscitation to avoid exposing

yourself to the toxic material.[1]

Do not induce vomiting.[1] Call 911 and the
Ingestion Poison Control Center (1-800-222-1222)

immediately.[1]

If trained and confident, cover a solid spill with a

paper towel and dampen with alkaline water (pH
Small Spill (Inside Fume Hood) > 9).[1] For liquid spills, cover with absorbent

material.[1] All cleanup materials are hazardous

waste.

Alert others, evacuate the area, and prevent
Large Spill (Outside Fume Hood) entry.[1] Contact your institution's Environmental
Health & Safety (EHS) office or call 911.[1][5]

Disposal Plan

Proper disposal of sodium azide waste is critical to prevent explosions and environmental
contamination.
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o Waste Classification: All sodium azide waste, including empty containers, contaminated
PPE, and cleaning materials, is classified as P-listed, acutely toxic hazardous waste.[1]

e No Drain Disposal:NEVER dispose of sodium azide solutions down the drain.[2][6] It can
react with metal pipes (lead, copper) to form highly shock-sensitive and explosive metal
azides.[2]

o Waste Collection:

o Collect all sodium azide waste (solid and liquid) in a designated, non-metallic, and clearly
labeled hazardous waste container.[5][6]

o Do not mix sodium azide waste with acidic waste.[5]

o Store the waste container in a cool, dry, and secure location away from incompatible
materials.[5]

o Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's
EHS department.[5]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of sodium azide.
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Caption: Workflow for the safe handling of sodium azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Sodium Azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128913#personal-protective-equipment-for-handling-
sodium-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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